Cas no 5882-47-3 (Benzenamine,N,N-diethyl-, N-oxide, hydrochloride (1:1))
5882-47-3 structure
Product Name:Benzenamine,N,N-diethyl-, N-oxide, hydrochloride (1:1)
CAS No:5882-47-3
MF:C29H38N4O3
MW:490.637027263641
CID:385620
PubChem ID:5201901
Update Time:2025-04-19
Benzenamine,N,N-diethyl-, N-oxide, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- Benzenamine,N,N-diethyl-, N-oxide, hydrochloride (1:1)
- N-butyl-N-[2-[[5-tert-butyl-2-(4-methoxyphenyl)pyrazol-3-yl]amino]-2-oxoethyl]-3-phenylpropanamide
- 5882-47-3
- DTXSID20409571
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- Inchi: 1S/C29H38N4O3/c1-6-7-19-32(28(35)18-13-22-11-9-8-10-12-22)21-27(34)30-26-20-25(29(2,3)4)31-33(26)23-14-16-24(36-5)17-15-23/h8-12,14-17,20H,6-7,13,18-19,21H2,1-5H3,(H,30,34)
- InChI Key: HNXZSNOWMYZQFV-UHFFFAOYSA-N
- SMILES: O=C(CN(C(CCC1C=CC=CC=1)=O)CCCC)NC1=CC(C(C)(C)C)=NN1C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 490.29464
- Monoisotopic Mass: 490.294391
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 12
- Complexity: 681
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.5
- XLogP3: 5.7
Experimental Properties
- Density: 1.09
- Boiling Point: 675.6°Cat760mmHg
- Flash Point: 362.4°C
- Refractive Index: 1.564
- PSA: 76.46
Benzenamine,N,N-diethyl-, N-oxide, hydrochloride (1:1) Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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